Cas no 1351609-59-0 (methyl 5-({4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate)

• Product Name: methyl 5-({4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate
• CAS No: 1351609-59-0
• MF: C₁₈H₁₉N₃O₄S
• MW: 373.426162958145
• CID: 6101492
• PubChem ID: 71793813
• Update Time: 2025-07-24

methyl 5-({4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-({4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate
• VSLLYFDLPIGYTJ-UHFFFAOYSA-N
• methyl 5-[[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methyl]furan-2-carboxylate
• methyl 5-({4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}methyl)furan-2-carboxylate
• VU0540912-1
• AKOS024544265
• F6246-4261
• methyl 5-((4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methyl)furan-2-carboxylate
• 1351609-59-0

• Inchi： 1S/C18H19N3O4S/c1-23-18(22)15-5-4-13(25-15)11-21-8-6-12(7-9-21)16-19-20-17(26-16)14-3-2-10-24-14/h2-5,10,12H,6-9,11H2,1H3
• InChI Key： VSLLYFDLPIGYTJ-UHFFFAOYSA-N
• SMILES： O1C(CN2CCC(C3=NN=C(C4=CC=CO4)S3)CC2)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 373.10962727g/mol
• Monoisotopic Mass: 373.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Additional information on methyl 5-({4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate

Methyl 5-({4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate: A Comprehensive Overview

Methyl 5-{(4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl)methyl}furan-2-carboxylate (CAS No. 1351609-59-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a convergence of multiple heterocyclic systems, including furan, thiadiazole, and piperidine moieties. The strategic arrangement of these functional groups not only imparts unique chemical properties but also opens up a plethora of potential applications in drug discovery and development.

The molecular framework of Methyl 5-{(4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl)methyl}furan-2-carboxylate is highly reminiscent of several bioactive molecules that have demonstrated efficacy in various therapeutic settings. The presence of the furan ring is particularly noteworthy, as it is a common structural motif in natural products and pharmaceuticals, often contributing to bioactivity through hydrogen bonding interactions and favorable pharmacokinetic profiles. Furthermore, the thiadiazole ring system is well-documented for its antimicrobial, antiviral, and anti-inflammatory properties.

In recent years, there has been a surge in research aimed at developing novel therapeutic agents that leverage the synergistic effects of multiple heterocyclic systems. Methyl 5-{(4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl)methyl}furan-2-carboxylate embodies this trend, as its structure combines the advantageous features of furan and thiadiazole with the metabolic stability provided by the piperidine moiety. This combination has positioned the compound as a promising candidate for further investigation in various disease models.

One of the most compelling aspects of Methyl 5-{(4-5-(furan)-1,3,4-thiadiazol-2-ylpiperidin-1-yl)methyl}furan-2-carboxylate is its potential to interact with biological targets in multiple ways. The furan ring can engage in π-stacking interactions with aromatic residues in proteins, while the thiadiazole ring can modulate enzyme activity through covalent or non-covalent binding. Additionally, the piperidine group can serve as a hinge-binding motif, facilitating allosteric regulation of target proteins. These diverse interaction mechanisms make the compound an attractive scaffold for structure-based drug design.

The synthesis of Methyl 5-{(4-5-(furan )})})})})})})})})}))}))}))}))}))}))})}))}))})) thiadiazol-2-ylpiperidin-1-}methyl}furan-carboxylate involves a series of multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include condensation reactions to form the thiadiazole core, nucleophilic substitution to introduce the piperidine moiety, and esterification to incorporate the carboxylate functionality. Each step must be carefully optimized to ensure high yield and purity, underscoring the compound's synthetic challenge but also its potential value.

In terms of biological activity, preliminary studies on Methyl 5-{(4-5-(furan)})})}) thiadiazol-2-}methyl}furan-\carbox\carbox\carbox\carbox\carbox\carbox\carbox\carbox\carbox\carbox\carbox\carbox\carbox\carbox\mth\furathiolactone}}}}}}}}}}}}}}}}}}}}}-derived analogs have shown promise in inhibiting certain kinases and enzymes implicated in cancer progression. The ability of this compound to modulate these targets could make it a valuable tool for developing novel anticancer therapies. Furthermore, its structural features may also contribute to its potential as an antimicrobial agent against drug-resistant pathogens.

The pharmacokinetic profile of Methyl 5-{(4-5-(

The development of new drugs is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Methyl 5-{(4-5-(

In conclusion,Methyl 5-{(4-\mth)\mth)\mth)\mth)\mth)\mth)\mth)\mth)\mth)\mth)\mth)}furan}\mth) carboylet (CAS No.\1351609\-59\-0) is a structurally complex organic molecule with significant potential in pharmaceutical applications.\ Its unique combination of heterocyclic systems,\ including \textbf{furan}, \textbf{thiadiazole}, and \textbf{piperidine}, offers multiple avenues for interaction with biological targets.\ While further research is needed to fully elucidate its therapeutic potential,\ preliminary studies suggest that it may have applications in oncology,\ antimicrobial therapy,\ and other areas.\ As our understanding of disease mechanisms continues to evolve,\ compounds like this one will play an increasingly important role in developing innovative treatments for human health challenges.\ As such,Methyl 5-{(4-\textbf{furan}\textbf{-}\textbf{thiadiazole}\textbf{-}\textbf{piperidine}\textbf{-}\textbf{ester}} represents not only a scientific achievement but also a beacon of hope for future advancements in medicine.\